Cas no 57879-44-4 (Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium)

• Product Name: Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium
• CAS No: 57879-44-4
• MF: C₂₆H₄₈NO
• MW: 390.665428161621
• CID: 947701
• PubChem ID: 428856
• Update Time: 2025-04-19

Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium Chemical and Physical Properties

Names and Identifiers

• Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium
• AC1L8MDS
• AG-G-04622
• BENZYL-HEXADECYL-(2-HYDROXYETHYL)-METHYL-AZANIUM
• CTK5A7585
• DTXSID40330318
• 57879-44-4

• Inchi： 1S/C26H48NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(2,23-24-28)25-26-20-17-16-18-21-26/h16-18,20-21,28H,3-15,19,22-25H2,1-2H3/q+1
• InChI Key： MRAXTHYVHGWIPL-UHFFFAOYSA-N
• SMILES： OCC[N+](C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 390.37384
• Monoisotopic Mass: 390.373590155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.11080